Cas no 1806208-92-3 (5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806208-92-3
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 4930732
• Update Time: 2025-05-22

5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O/c1-4-7(15-8(9,10)11)5(2-12)6(13)3-14-4/h3H,2,12-13H2,1H3
• InChI Key： QZRFOFCTMIABED-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine

5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine, identified by the CAS number 1806208-92-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of multiple functional groups, including amino, methyl, and trifluoromethoxy groups, makes this compound highly versatile and a subject of interest in contemporary research.

The structure of 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 5. The amino group at position 5 and the aminomethyl group at position 4 introduce significant basicity and nucleophilic reactivity. The methyl group at position 2 adds steric bulk, while the trifluoromethoxy group at position 3 imparts electron-withdrawing effects due to the electronegative fluorine atoms. These features collectively influence the compound's chemical reactivity, solubility, and biological activity.

Recent studies have highlighted the importance of 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its potential as a lead compound in anti-inflammatory and antitumor therapies. The trifluoromethoxy group has been shown to enhance the compound's bioavailability by improving its lipophilicity without compromising its solubility.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to act as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), has been explored in recent publications. The amino groups present in the molecule facilitate coordination with metal ions, making it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

The synthesis of 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine involves multi-step organic reactions, often employing methodologies such as nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, a study published in the Journal of Organic Chemistry demonstrated an efficient route using microwave-assisted synthesis to construct this compound from readily available starting materials.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like CAS No. 1806208-92-3 becomes crucial. Recent findings suggest that under aerobic conditions, the compound undergoes microbial degradation through enzymatic cleavage of its functional groups. These insights are valuable for designing eco-friendly synthetic routes and waste management strategies.

In conclusion, 5-Amino-4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine, with its distinctive chemical properties and diverse applications, continues to be a focal point in scientific research. Its role in drug development, materials science, and environmental studies underscores its significance across multiple disciplines. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to contribute even more significantly to innovation in these fields.